Cas no 2171606-75-8 (5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171606-75-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5852822
• PubChem ID: 165603555
• Update Time: 2025-06-10

5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane
• 5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.5]undecane
• 2171606-75-8
• EN300-1641285

• Inchi： 1S/C12H23NO3/c1-10(2)15-9-11-12(16-8-5-13-11)3-6-14-7-4-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： JPWARGHEESODIL-UHFFFAOYSA-N
• SMILES： O1CCNC(COC(C)C)C21CCOCC2

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.7Ų

Additional information on 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.5undecane

Comprehensive Overview of 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171606-75-8)

The compound 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171606-75-8) is a structurally unique spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its spiro[5.5]undecane core, combined with functional groups like 1,9-dioxa-4-aza and (propan-2-yloxy)methyl, offers versatile applications in drug discovery, agrochemicals, and advanced polymers. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to mimic natural product architectures.

In recent years, the demand for spirocyclic compounds like 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane has surged, driven by their role in addressing challenges such as drug resistance and sustainable chemistry. This compound's rigid three-dimensional structure enhances binding affinity to biological targets, making it a promising candidate for next-generation pharmaceuticals. Additionally, its oxygen- and nitrogen-rich framework aligns with the growing focus on green chemistry and biodegradable materials.

The synthesis of CAS No. 2171606-75-8 involves multi-step organic transformations, often leveraging catalytic asymmetric methods to achieve high enantiopurity. Its propan-2-yloxy side chain introduces lipophilicity, which is critical for optimizing pharmacokinetic properties. This feature has led to its exploration in CNS-targeting therapies, a hot topic in neuroscience research. Furthermore, its spirocyclic ether-aza motif is being studied for CO2 capture applications, reflecting the intersection of chemistry and climate change mitigation.

From an industrial perspective, 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.5]undecane is valued for its thermal stability and solubility profile, making it suitable for high-performance coatings and electronic materials. Innovations in flow chemistry have also streamlined its production, addressing scalability concerns. As the scientific community prioritizes AI-driven molecular design, this compound exemplifies how computational modeling can accelerate the discovery of functional materials.

In summary, CAS No. 2171606-75-8 represents a convergence of structural ingenuity and multidisciplinary utility. Its relevance to precision medicine, renewable energy, and smart materials ensures its continued prominence in both academic and industrial research. Future studies may focus on its structure-activity relationships and derivatization potential, further expanding its applications.